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Compound of Interest

Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1670803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data

and handling procedures for (1-Isothiocyanatoethyl)benzene. The information is intended to

equip researchers, scientists, and drug development professionals with the necessary

knowledge to handle this compound safely and effectively in a laboratory setting. This guide

consolidates data from various safety data sheets and chemical suppliers, presenting it in a

clear and accessible format.

Chemical Identification and Physical Properties
(1-Isothiocyanatoethyl)benzene, also known as α-methylbenzyl isothiocyanate, is an organic

compound with the molecular formula C₉H₉NS.[1] It is characterized by the presence of an

isothiocyanate group attached to an ethylbenzene backbone. It is a colorless to pale yellow

liquid with a pungent odor.[2] Due to its hydrophobic benzene ring, it has limited solubility in

water but is soluble in organic solvents.[2]

Table 1: Physical and Chemical Properties of (1-Isothiocyanatoethyl)benzene and Related

Compounds
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Property Value Compound Source

Molecular Formula C₉H₉NS

(1-

Isothiocyanatoethyl)be

nzene

[1]

Molecular Weight 163.23 g/mol

(1-

Isothiocyanatoethyl)be

nzene

[1]

Appearance
Colorless to pale

yellow liquid

(1-

Isothiocyanatoethyl)be

nzene

[2]

Density 1.06 g/cm³

(1-

Isothiocyanatoethyl)be

nzene

[1]

Boiling Point 126 °C
(R)-(-)-1-Phenylethyl

isothiocyanate
[3]

Flash Point 103 °C
(R)-(-)-1-Phenylethyl

isothiocyanate
[3]

Hazard Identification and Classification
(1-Isothiocyanatoethyl)benzene is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and eye irritation.

[1]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Note: Classifications are based on available data for (1-Isothiocyanatoethyl)benzene and its

isomers.

Toxicological Data
Quantitative toxicity data for (1-Isothiocyanatoethyl)benzene is limited. However, data for the

closely related compound, phenethyl isothiocyanate, provides valuable insight into its potential

toxicity.

Table 3: Acute Toxicity Data for Phenethyl Isothiocyanate
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Route Species Value Source

Oral LD50 Mouse 700 mg/kg [4]

Subcutaneous LD50 Mouse 150 mg/kg [4]

Intraperitoneal LD50 Mouse 100 mg/kg [4]

Intraperitoneal LD50 Rat 100 mg/kg [4]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling (1-
Isothiocyanatoethyl)benzene. The following PPE is recommended:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

recommended, especially when working in poorly ventilated areas or with heated material.
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Recommended PPE and Spill Response Workflow.

Engineering Controls
Work with (1-Isothiocyanatoethyl)benzene should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Storage
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Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3] It

should be stored away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides,

nitrogen oxides, and sulfur oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
While specific experimental protocols for (1-Isothiocyanatoethyl)benzene are not readily

available in the searched literature, protocols for the structurally similar phenethyl

isothiocyanate (PEITC) can be adapted. Researchers should perform a thorough risk

assessment and optimization for their specific application.

General Synthesis of Isothiocyanates
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A common method for the synthesis of isothiocyanates involves the reaction of a primary amine

with thiophosgene in the presence of a base.

Reactants

Reaction Work-up Product

1-Phenylethylamine

Combine Reactants

Thiophosgene

Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)

Stir at Room Temperature Wash with Water Dry Organic Layer Evaporate Solvent (1-Isothiocyanatoethyl)benzene

Click to download full resolution via product page

General workflow for the synthesis of isothiocyanates.

In Vitro Cell Viability Assay (MTT Assay) - Adapted from
PEITC Protocols
This protocol is a general guideline and should be optimized for the specific cell line and

experimental conditions.

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Treat the cells with varying concentrations of (1-Isothiocyanatoethyl)benzene
(dissolved in a suitable solvent like DMSO) for the desired time period (e.g., 24, 48 hours).

Include a vehicle control (solvent only).
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MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the

formation of formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve

the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. This

compound should not be allowed to enter drains or waterways.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. All laboratory personnel should be thoroughly trained in the safe handling of

hazardous chemicals and should consult the most up-to-date Safety Data Sheet (SDS)

provided by the supplier before using (1-Isothiocyanatoethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670803#1-isothiocyanatoethyl-benzene-material-
safety-data-sheet-msds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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